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Compound of Interest

Compound Name: 3-Aminobenzylamine

Cat. No.: B1275103

Introduction: 3-Aminobenzylamine is a versatile chemical intermediate utilized in the synthesis
of pharmaceuticals, agrochemicals, and various specialty chemicals.[1] Its molecular structure,
featuring both a primary amine and a benzylamine group, makes it a valuable building block in
organic synthesis.[1][2] However, its utility is matched by its significant hazardous properties,
including corrosivity, acute toxicity, and environmental hazards.[3][4][5] This technical guide is
intended for researchers, scientists, and drug development professionals, providing
comprehensive safety data, handling protocols, and emergency procedures to ensure its safe
use in a laboratory and industrial setting. Adherence to these guidelines is critical for

minimizing risk and protecting personnel and the environment.

Chemical Identification

A clear identification of the substance is the first step in ensuring safe handling.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1275103?utm_src=pdf-interest
https://www.benchchem.com/product/b1275103?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/4403-70-7.html
https://www.guidechem.com/dictionary/en/4403-70-7.html
https://www.tcichemicals.com/US/en/p/A1431
https://www.echemi.com/sds/3-aminobenzylamine-pid_Seven38341.html
https://www.fishersci.com/store/msds?partNumber=AC391440250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminobenzylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Data

Chemical Name

3-Aminobenzylamine

3-(Aminomethyl)aniline, a-Amino-m-toluidine[2]

Synonyms ]

CAS Number 4403-70-7[3][6]

Molecular Formula C7H10N2[5][6]

Molecular Weight 122.17 g/mol [5][6]

Appearance White or colorless to light yellow powder, lump,

or clear liquid

Hazard Identification and GHS Classification

3-Aminobenzylamine is classified as a hazardous chemical under the Globally Harmonized

System (GHS).[4][5] The primary hazards are summarized below.

GHS Classification

Details

Pictograms

Corrosion, Exclamation Mark, Environment

Signal Word

Danger[3][4][6]

Hazard Statements

H302: Harmful if swallowed.[3][4][5] H314:
Causes severe skin burns and eye damage.[3]
[4][5] H411: Toxic to aquatic life with long lasting
effects.[3][5] Some sources also list H410: Very
toxic to aquatic life with long lasting effects. May

cause respiratory irritation.[4]

Hazard Classes

Acute Toxicity, Oral (Category 4)[3][4] Skin
Corrosion/Irritation (Category 1B)[3] Serious
Eye Damage/Irritation (Category 1)[4] Specific
Target Organ Toxicity - Single Exposure
(Category 3, Respiratory system)[4] Hazardous
to the Aquatic Environment, Long-Term
(Chronic) (Category 2)[3]
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Physical and Chemical Properties

Understanding the physical and chemical properties is essential for safe storage and handling.

Property Value

Melting Point 41-45 °C[7]

Boiling Point 279 °C at 101.3 kPa[3]
Flash Point >110 °CJ[7]

Density 1.1 g/cm3 at 30 °CJ[3]
Water Solubility > 999,999 mg/L at 23 °CJ3]
Partition Coefficient (log Pow) < 0.1 at 25 °CJ3]

Toxicological and Ecotoxicological Data

The quantitative data below highlights the substance's potential harm to humans and aquatic
ecosystems.

Table 4.1: Acute Toxicity

Route Species Value

| Oral LD50 | Rat (male/female) | 1225 mg/kg bw[3] |

Table 4.2: Ecotoxicity

Test Species Value Duration
Fish

LC50 (Oncorhynchus 134 mg/L[3] 96 h
mykiss)

EC50 Aquatic Crustacea 1.3 mg/L[3] 48 h
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| IC50 | Microorganisms | > 100 mg/L[3] | 6 h |

Exposure Controls and Personal Protection

A multi-layered approach to exposure control is mandatory when handling 3-
Aminobenzylamine. This follows the principle of the hierarchy of controls, which prioritizes the
most effective measures.

Hierarchy of Controls for 3-Aminobenzylamine

Elimination

(Most Effective)

Substitution

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)
(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls, prioritizing safety measures from most to least effective.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.echemi.com/sds/3-aminobenzylamine-pid_Seven38341.html
https://www.benchchem.com/product/b1275103?utm_src=pdf-body
https://www.benchchem.com/product/b1275103?utm_src=pdf-body
https://www.benchchem.com/product/b1275103?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Exposure Control

e Engineering Controls: All work involving 3-Aminobenzylamine must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[4][6][8] The work area must

be equipped with readily accessible and tested safety showers and eyewash stations.[6]

o Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPSs)

for all tasks involving this chemical. Ensure all personnel receive documented training on the

hazards and safe handling procedures before use. Do not eat, drink, or smoke in areas

where the chemical is handled.[3][4]

e Personal Protective Equipment (PPE): The minimum required PPE is detailed below.

PPE Type

Specification

Purpose

Eye/Face Protection

Tightly fitting safety goggles
with side-shields (NIOSH or
EN 166 compliant).[3][4] A full-
face shield is required when

there is a risk of splashing.[6]

To prevent severe eye

damage.

Skin Protection

Chemical-impermeable gloves
(e.g., nitrile, neoprene) and a
flame-resistant lab coat or

coveralls.[3][6]

To prevent severe skin burns.

Respiratory Protection

A NIOSH/MSHA-approved full-
face respirator with appropriate
cartridges is required if
ventilation is inadequate,
exposure limits are exceeded,

or irritation is experienced.[3]

[4]

To prevent respiratory tract

irritation.

Safe Handling and Storage Protocols
Protocol for Safe Handling
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e Preparation: Read and fully understand the Safety Data Sheet (SDS) before beginning work.
[9] Ensure the work area is clean and all necessary equipment is present. Don all required
PPE.

e Weighing & Transfer: If handling the solid form, conduct all transfers within a fume hood or
ventilated enclosure to prevent dust formation.[9] Use appropriate tools to avoid generating
dust.[9] Keep the container tightly sealed when not in use.[4][6]

 |In Solution: When dissolving, add the chemical slowly to the solvent to prevent splashing.[9]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[4][6] Decontaminate the work area and any used equipment. Wash contaminated
clothing before reuse.[3]

Storage Requirements

» Store in a locked, secure area.[3][4][6]
o Keep containers tightly closed and store in a dry, cool, and well-ventilated place.[4][6][10]

e Incompatible Materials: Keep away from strong oxidizing agents.[4]

Emergency Procedures

Immediate and correct response during an emergency is crucial.

First-Aid Measures Workflow
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Exposure Occurs

Exposure Route?

Move to fresh air.
If not breathing, give artificial respiration.

Immediately remove contaminated clothing.
Rinse skin with water/shower for 15+ min.

Rinse cautiously with water for 15+ min.
Remove contact lenses if possible.

Rinse mouth.
DO NOT induce vomiting.

Get IMMEDIATE medical attention.

Click to download full resolution via product page
Caption: Workflow for first-aid response following an exposure to 3-Aminobenzylamine.

Detailed First-Aid Protocol:

 Inhalation: Remove the victim to fresh air and keep them comfortable for breathing.[3][4] If
breathing is difficult, administer oxygen. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[3][6]

o Skin Contact: Immediately take off all contaminated clothing.[4][6] Wash the affected area
with soap and plenty of water for at least 15 minutes.[4] Seek immediate medical attention.

[4]16]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
holding the eyelids open.[3][4] Remove contact lenses if present and easy to do so.[4]
Continue rinsing. Seek immediate medical attention.[4][6]

 Ingestion: Rinse the mouth thoroughly with water.[3][6] Do NOT induce vomiting.[3][4][6]
Never give anything by mouth to an unconscious person.[3] Call a poison control center or
seek immediate medical attention.[3][6]
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Accidental Release Measures (Spill Protocol)

Spill Detected

Evacuate non-essential personnel.
Ensure adequate ventilation.
Remove ignition sources.

:

Don appropriate full PPE
(Respirator, gloves, goggles, coveralls).

Prevent entry into drains and waterways.
Contain spill with inert material
(sand, earth).

Carefully sweep up solid or absorb liquid.
Use spark-proof tools.

Place in a labeled, sealed container for disposal.

Decontaminate spill area.
Wash all protective clothing before reuse.

Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a 3-Aminobenzylamine spill.

Detailed Spill Cleanup Protocol:

© 2025 BenchChem. All rights reserved. 8/11 Tech Support
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e Personal Precautions: Evacuate personnel from the immediate area.[3] Ensure adequate
ventilation.[3][4] Remove all sources of ignition.[3] Do not breathe dust or vapors and avoid
contact with the material.[3][4] Wear the full personal protective equipment described in
Section 5.

e Environmental Precautions: Prevent the substance from entering drains, sewers, or
waterways, as it is toxic to aquatic life.[3][4]

o Containment and Cleaning: For solid spills, carefully sweep up the material, avoiding dust
generation, and place it into a suitable, closed, and labeled container for disposal.[6][8] For
liquid spills, contain and absorb the spill with an inert material like sand, earth, or vermiculite.
[8] Use spark-proof tools and explosion-proof equipment.|[3]

» Final Steps: Once the material is collected, decontaminate the area and launder all
protective clothing before storing or reusing it.[8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[3][4]

o Specific Hazards: May emit corrosive or toxic fumes (Carbon oxides, Nitrogen oxides) under
fire conditions.[4][8]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[3][4]

Disposal Considerations

Disposal of 3-Aminobenzylamine and its containers must be handled as hazardous waste.
» Dispose of contents and containers at an approved waste disposal facility.[3][4]

 All disposal practices must be in accordance with applicable federal, state, and local laws
and regulations.[3] Do not allow the chemical to be released into the environment.[3]

Conclusion: 3-Aminobenzylamine is a valuable chemical reagent with significant hazards. Its
safe use is contingent upon a thorough understanding of its properties, the implementation of
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robust engineering and administrative controls, and the consistent use of appropriate personal
protective equipment. By adhering to the detailed protocols outlined in this guide for handling,
storage, and emergency response, researchers and scientists can mitigate the risks and work
safely with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1275103?utm_src=pdf-custom-synthesis
https://www.guidechem.com/dictionary/en/4403-70-7.html
https://www.tcichemicals.com/US/en/p/A1431
https://www.echemi.com/sds/3-aminobenzylamine-pid_Seven38341.html
https://www.fishersci.com/store/msds?partNumber=AC391440250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminobenzylamine
https://www.spectrumchemical.com/media/sds/TCI-A1431.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB8263063_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR51203_msds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Aminocoumarin.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/d222208
https://www.benchchem.com/product/b1275103#3-aminobenzylamine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1275103#3-aminobenzylamine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1275103#3-aminobenzylamine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1275103#3-aminobenzylamine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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